Cas no 2946-76-1 (2-methyl-1-phenyl-piperazine)

• Product Name: 2-methyl-1-phenyl-piperazine
• CAS No: 2946-76-1
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD00023122
• CID: 285339
• PubChem ID: 98086
• Update Time: 2025-04-19

2-methyl-1-phenyl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,2-methyl-1-phenyl-
• 2-Methyl-1-phenylpiperazine
• 1-phenyl-2-methylpiperazine
• 1-phenyl-2-methyl-piperazine
• 2-Methyl-1-phenyl-piperazin
• 2-methyl-1-phenyl-piperazine
• 3-methyl-4-phenylpiperazine
• AC1L3ZS2
• AC1Q1H10
• AC1Q2RGJ
• NCIOpen2_000857
• NSC75622
• SBB056128
• SureCN1028438
• CS-0259561
• NS00049159
• DCRJYZGRZCZYJZ-UHFFFAOYSA-N
• DTXSID801310092
• EN300-736088
• NSC 75622
• 2946-76-1
• Piperazine, 2-methyl-1-phenyl-
• AKOS003655785
• BB 0220838
• AKOS016341289
• SCHEMBL1028438
• EINECS 220-961-1
• CAA94676
• FT-0745472
• NSC-75622
• MFCD00023122
• Z1198147855

• MDL： MFCD00023122
• Inchi： 1S/C11H16N2/c1-10-9-12-7-8-13(10)11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： DCRJYZGRZCZYJZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CCNCC1C

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 0.991
• Boiling Point: 293.7°C at 760 mmHg
• Flash Point: 132.6°C
• Refractive Index: 1.525
• PSA: 15.27
• LogP: 1.87850